Cas no 1240529-38-7 (3-amino-3-(trifluoromethyl)cyclobutanecarboxylic acid)

• Product Name: 3-amino-3-(trifluoromethyl)cyclobutanecarboxylic acid
• CAS No: 1240529-38-7
• MF: C₆H₈F₃NO₂
• MW: 183.128432273865
• MDL: MFCD16547761
• CID: 4564224
• Update Time: 2023-11-20

3-amino-3-(trifluoromethyl)cyclobutanecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-(trifluoromethyl)cyclobutane-1-carboxylic acid
• 3-amino-3-(trifluoromethyl)cyclobutanecarboxylic acid

• MDL： MFCD16547761
• Inchi： 1S/C6H8F3NO2/c7-6(8,9)5(10)1-3(2-5)4(11)12/h3H,1-2,10H2,(H,11,12)
• InChI Key： PTMDUYZZCSFYHA-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)CC(N)(C(F)(F)F)C1

Computed Properties

• Exact Mass: 183.051
• Monoisotopic Mass: 183.051
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3A^2